N-{[3-(4-Bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}alanine
N-{[3-(4-Bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}alanine
Brand Name:
Vulcanchem
CAS No.:
956953-80-3
VCID:
VC0357767
InChI:
InChI=1S/C23H18BrNO6/c1-11-15-7-17-18(13-3-5-14(24)6-4-13)10-30-19(17)9-20(15)31-23(29)16(11)8-21(26)25-12(2)22(27)28/h3-7,9-10,12H,8H2,1-2H3,(H,25,26)(H,27,28)/t12-/m0/s1
SMILES:
CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)CC(=O)NC(C)C(=O)O
Molecular Formula:
C23H18BrNO6
Molecular Weight:
484.3g/mol
N-{[3-(4-Bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}alanine
CAS No.: 956953-80-3
Main Products
VCID: VC0357767
Molecular Formula: C23H18BrNO6
Molecular Weight: 484.3g/mol
![N-{[3-(4-Bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}alanine - 956953-80-3](/images/no_structure.jpg)
| CAS No. | 956953-80-3 |
|---|---|
| Product Name | N-{[3-(4-Bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}alanine |
| Molecular Formula | C23H18BrNO6 |
| Molecular Weight | 484.3g/mol |
| IUPAC Name | (2S)-2-[[2-[3-(4-bromophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C23H18BrNO6/c1-11-15-7-17-18(13-3-5-14(24)6-4-13)10-30-19(17)9-20(15)31-23(29)16(11)8-21(26)25-12(2)22(27)28/h3-7,9-10,12H,8H2,1-2H3,(H,25,26)(H,27,28)/t12-/m0/s1 |
| Standard InChIKey | GUICNLYAINWSET-LBPRGKRZSA-N |
| Isomeric SMILES | CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)CC(=O)N[C@@H](C)C(=O)O |
| SMILES | CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)CC(=O)NC(C)C(=O)O |
| Canonical SMILES | CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)CC(=O)NC(C)C(=O)O |
| PubChem Compound | 16404731 |
| Last Modified | Nov 12 2021 |
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